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Compound of Interest

Compound Name:
1,4-

Bis(dicyclohexylphosphino)butane

Cat. No.: B1583941 Get Quote

Essential Safety and Handling Guide for 1,4-
Bis(dicyclohexylphosphino)butane
This guide provides immediate safety, handling, and disposal protocols for 1,4-
Bis(dicyclohexylphosphino)butane, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is critical for ensuring laboratory safety and

operational integrity.

Key Physical and Chemical Properties
A summary of important quantitative data for 1,4-Bis(dicyclohexylphosphino)butane is

presented below. To date, specific occupational exposure limit values have not been

established.[1]
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Property Value

Molecular Formula C₂₈H₅₂P₂[2]

Molecular Weight 450.66 g/mol [2]

CAS Number 65038-36-0[2][3]

Melting Point 99-104 °C

Flash Point Not applicable[3]

Storage Class Code 11 - Combustible Solids[3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 1,4-Bis(dicyclohexylphosphino)butane, the

following personal protective equipment is mandatory.

Eye and Face Protection
Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH

(US) standards.[1]

Hand Protection
Handle the material with gloves.[1]

Gloves must be inspected before use.

Use proper glove removal technique, avoiding contact with the outer surface of the glove.

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.

Wash and dry hands thoroughly after handling.

Respiratory Protection
For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator.[2]
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For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143)

respirator cartridges.[2]

All respirators and their components must be tested and approved under appropriate

government standards such as NIOSH (US) or CEN (EU).[2]

Body Protection
Wear fire/flame resistant and impervious clothing.[1] The type of protective equipment must

be selected based on the concentration and amount of the hazardous substance at the

specific workplace.[2]

Experimental Protocols: Handling, Storage, and
Disposal
Safe Handling Protocol

Ventilation: Handle in a well-ventilated place.[1] Use appropriate exhaust ventilation where

dust is formed.[2]

Avoid Contact: Avoid contact with skin and eyes.[1][2]

Prevent Dust and Aerosol Formation: Take measures to avoid the formation of dust and

aerosols.[1][2]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[1]

Storage Protocol
Container: Keep the container tightly closed.[2]

Environment: Store in a cool, dry, and well-ventilated place.[1][2]

Incompatibilities: Store separately from foodstuff containers or incompatible materials.[1]

Spill and Accidental Release Protocol
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Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, gas, or dust.[2]

Ventilation: Ensure adequate ventilation.[2]

Evacuation: Evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][2]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

and shovel the material.[2] Keep in suitable, closed containers for disposal.[2]

Disposal Plan
Product Disposal: This material is highly flammable.[2] It should be burned in a chemical

incinerator equipped with an afterburner and scrubber.[2] Offer surplus and non-recyclable

solutions to a licensed disposal company.[2]

Contaminated Packaging: Dispose of as unused product.[2]

Emergency First Aid Measures
In Case of Inhalation

If breathed in, move the person into fresh air.[2]

If not breathing, give artificial respiration.[2]

Consult a physician.[2]

In Case of Skin Contact
Wash off with soap and plenty of water.[2]

Consult a physician.[2]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least 15 minutes.[2]
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Consult a physician.[2]

If Swallowed
Never give anything by mouth to an unconscious person.[2]

Rinse mouth with water.[2]

Consult a physician.[2]

Safe Handling Workflow
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Safe Handling Workflow for 1,4-Bis(dicyclohexylphosphino)butane

Preparation
- Wear full PPE

- Ensure proper ventilation

Handling
- Avoid dust/aerosol formation

- Use non-sparking tools

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

If not all used

Spill Response
- Evacuate area

- Contain and clean up
  without creating dust

Accidental Release

Disposal
- Use licensed disposal service

- Incinerate with afterburner
  and scrubber

After use

For subsequent use

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,4-Bis(dicyclohexylphosphino)butane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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